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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir

CAS No.: 165315-26-4

Cat. No.: B137741

Get Quote

Introduction & Strategic Analysis
In the development of Ritonavir, a potent HIV protease inhibitor, the control of process-related

impurities is mandated by ICH Q3A(R2) guidelines.[2] 2-Desisopropyl-2-ethyl Ritonavir
arises primarily from the presence of propionamide impurities in the isobutyramide starting

material or via alternative thio-amide formation pathways during the construction of the thiazole

"left-wing" moiety.[1][2]

This protocol details a convergent synthesis strategy. Unlike linear approaches, a convergent

route minimizes the consumption of the high-value chiral diamino-alcohol core.[1][2] The

strategy hinges on the independent synthesis of the modified 2-Ethyl-Thiazole Side Chain

followed by its coupling to the Ritonavir backbone.[1][2]

Retrosynthetic Logic
The target molecule is disconnected at the urea linkage and the amide bond, revealing three

key fragments:

Fragment A (Modified Left Wing): N-Methyl-1-(2-ethyl-4-thiazolyl)methanamine.[1][2]
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Fragment B (Linker): L-Valine (activated).

Fragment C (Core + Right Wing): (2S,3S,5S)-2-Amino-5-[[[(5-

thiazolyl)methoxy]carbonyl]amino]-1,6-diphenyl-3-hydroxyhexane.[1][2]

Experimental Protocol
Phase I: Synthesis of the Modified Thiazole Amine
(Fragment A)
The critical deviation from the standard Ritonavir synthesis is the substitution of the isopropyl

group with an ethyl group at the 2-position of the thiazole ring.

Step 1.1: Synthesis of Thiopropionamide
Rationale: Thiopropionamide is the sulfur source required to form the thiazole ring with the

ethyl substituent.

Reagents: Propionamide (1.0 eq), Lawesson’s Reagent (0.6 eq) or P₄S₁₀.[2]

Solvent: THF or Toluene.

Protocol:

Suspend propionamide in anhydrous THF under N₂ atmosphere.

Add Lawesson’s Reagent portion-wise to control exotherm.

Reflux for 2-4 hours until TLC indicates consumption of amide.[1][2]

Cool and concentrate. Purify via flash column chromatography (SiO₂, Hexane/EtOAc) to

yield Thiopropionamide as a yellow solid.[2]

Step 1.2: Hantzsch Thiazole Cyclization
Rationale: The Hantzsch synthesis constructs the thiazole ring by condensing the thioamide

with an

-haloketone.
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Reagents: Thiopropionamide (1.0 eq), 1,3-Dichloroacetone (1.1 eq).[1][2]

Solvent: Ethanol or Dimethoxyethane (DME).[2]

Protocol:

Dissolve thiopropionamide in Ethanol.

Add 1,3-Dichloroacetone dropwise at room temperature.

Heat to reflux for 6-12 hours. The reaction passes through a hydroxy-thiazoline

intermediate before dehydrating to the thiazole.[1][2]

Concentrate the mixture. Neutralize with aqueous NaHCO₃.

Extract with Ethyl Acetate (EtOAc).[2] Dry over Na₂SO₄ and concentrate to obtain 4-

(Chloromethyl)-2-ethylthiazole.[1][2]

Note: This intermediate is a potent alkylating agent; handle with care.

Step 1.3: Amination
Rationale: Displacement of the chloride with methylamine installs the necessary secondary

amine functionality.

Reagents: 4-(Chloromethyl)-2-ethylthiazole (1.0 eq), Methylamine (40% aq. or 2M in THF,

5.0 eq).

Protocol:

Dissolve the chloromethyl thiazole in THF.

Add excess methylamine solution at 0°C.

Stir at ambient temperature for 4 hours. Excess amine prevents bis-alkylation.[1][2]

Concentrate to remove solvent and excess methylamine.

Partition between DCM and water (pH adjusted to >10 with NaOH).[2]
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Isolate the organic layer, dry, and distill/evaporate to yield N-Methyl-1-(2-ethyl-4-

thiazolyl)methanamine (Fragment A).[1][2]

Phase II: Construction of the Urea Linker
Step 2.1: Activation of L-Valine
Rationale: We use Bis(trichloromethyl)carbonate (Triphosgene) or p-Nitrophenyl chloroformate

to activate L-Valine for urea formation.[1][2] The Triphosgene method is preferred for high

purity.

Reagents: L-Valine Methyl Ester HCl (1.0 eq), Bis(trichloromethyl)carbonate (0.35 eq),

Diisopropylethylamine (DIPEA) (3.0 eq).[1][2]

Solvent: Dichloromethane (DCM).[2]

Protocol:

Suspend L-Valine Methyl Ester HCl in dry DCM at -10°C.

Add DIPEA slowly.

Add Bis(trichloromethyl)carbonate dissolved in DCM dropwise over 30 mins. Maintain

temp < -5°C to avoid racemization.[1][2]

Stir for 1 hour to form the isocyanate intermediate in situ.

Step 2.2: Urea Formation[2]
Reagents: Fragment A (1.0 eq) from Phase I.

Protocol:

To the cold isocyanate solution, add Fragment A (dissolved in DCM) dropwise.

Allow to warm to room temperature and stir for 2 hours.

Quench with water. Wash organics with 1N HCl (to remove unreacted amine) and sat.[2]

NaHCO₃.
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Concentrate to yield the Modified Valine-Urea Ester.

Step 2.3: Hydrolysis[2]
Reagents: LiOH (2.0 eq), THF/Water (3:1).[2]

Protocol:

Dissolve the ester in THF/Water. Add LiOH.

Stir at 20°C until hydrolysis is complete (monitor by HPLC).

Acidify carefully with 1N HCl to pH 3-4.

Extract with EtOAc, dry, and concentrate to yield the Modified Valine-Urea Acid.

Phase III: Final Coupling (Fragment Condensation)[1][2]
Rationale: The final step couples the modified "Left Wing" acid to the "Core + Right Wing"

amine. The core fragment (Ritonavir Intermediate) is commercially available or synthesized via

standard routes.

Reagents:

Modified Valine-Urea Acid (1.0 eq).[1][2]

Ritonavir Core Intermediate: (2S,3S,5S)-2-Amino-5-[[[(5-

thiazolyl)methoxy]carbonyl]amino]-1,6-diphenyl-3-hydroxyhexane (1.0 eq).[1][2]

Coupling Agents: EDC.HCl (1.2 eq), HOBt (1.2 eq), or HATU (1.1 eq).[2]

Base: N-Methylmorpholine (NMM) or DIPEA.[1][2]

Solvent: DMF or EtOAc.

Protocol:

Dissolve the Modified Valine-Urea Acid in DMF.[1][2]
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Add EDC.HCl and HOBt at 0°C. Stir for 30 mins to activate the acid.

Add the Ritonavir Core Intermediate and NMM.

Stir at room temperature for 12-16 hours.

Workup: Dilute with EtOAc. Wash successively with 5% citric acid, water, 5% NaHCO₃,

and brine.

Purification: The crude material requires purification to meet Reference Standard grade

(>98%). Use Preparative HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid

gradient).[2]

Lyophilization: Freeze-dry the pure fractions to obtain 2-Desisopropyl-2-ethyl Ritonavir
as a white amorphous solid.
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Figure 1: Convergent synthesis pathway for 2-Desisopropyl-2-ethyl Ritonavir, highlighting

the modification of the thiazole 'Left Wing'.

Analytical Characterization (Self-Validation)
To certify the synthesized material as a Reference Standard, the following data must be

acquired.

NMR Specification
¹H NMR (DMSO-d₆, 400 MHz):

Distinctive Signal: The isopropyl methine septet (

ppm) of the standard Ritonavir thiazole (left side) will be absent.[2]

New Signal: Look for the ethyl group signals: A triplet (

ppm, 3H) and a quartet (

ppm, 2H) corresponding to the 2-ethyl substituent on the thiazole.[2]

Backbone: The signals for the valine isopropyl (0.8-0.9 ppm) and the core phenyl groups

(7.1-7.3 ppm) must remain intact.[1][2]

Mass Spectrometry[1][2][6]
Method: LC-MS (ESI+).[1][2]

Expected Mass:

Ritonavir MW: 720.95 Da.[3]

Modification: Isopropyl (-C₃H₇, mass 43)

Ethyl (-C₂H₅, mass 29).[1][2] Difference = -14 Da.[1][2]

Target Mass:

Da.[1][2]
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m/z [M+H]⁺: 707.3.

Table 1: Comparison of Ritonavir vs. Ethyl Analog[8]
Feature Ritonavir (Standard)

2-Desisopropyl-2-ethyl
Ritonavir (Impurity)

CAS 155213-67-5 165315-26-4

Formula C₃₇H₄₈N₆O₅S₂ C₃₆H₄₆N₆O₅S₂

MW 720.95 706.92

Thiazole 1 (Left) 2-Isopropyl-4-thiazolyl 2-Ethyl-4-thiazolyl

Thiazole 2 (Right) 5-Thiazolyl 5-Thiazolyl

Retention Time (RRT) 1.00
~0.85 - 0.92 (Method

Dependent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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